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Compound of Interest

Compound Name: IR808-TZ

Cat. No.: B12371785

For researchers, scientists, and drug development professionals utilizing the near-infrared
(NIR) heptamethine cyanine dye IR808-TZ, this guide provides essential safety protocols,
operational procedures, and disposal plans. Adherence to these guidelines is critical for
ensuring laboratory safety and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)

When handling IR808-TZ, appropriate personal protective equipment is mandatory to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles providing a complete seal

around the eyes.

Nitrile or other chemical-

Hand Protection Gloves )
resistant gloves.
Body Protection Lab Coat A full-length laboratory coat.
All handling of IR808-TZ
) ) powder should be conducted
Respiratory Protection Fume Hood

in a certified chemical fume
hood.
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Operational Plan

A systematic approach to handling IR808-TZ, from preparation to experimental use, is crucial.
The following workflow outlines the key steps.

Operational Workflow for IR808-TZ Handling
\
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Operational Workflow for IR808-TZ Handling

Disposal Plan

Proper disposal of IR808-TZ and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:

¢ Solid Waste: Unused IR808-TZ powder, contaminated gloves, weigh boats, and other solid
materials should be collected in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing IR808-TZ, including stock solutions and waste from
experimental procedures, must be collected in a separate, sealed, and labeled hazardous
liquid waste container.

» Sharps: Needles and syringes used for in vivo administration must be disposed of in a
designated sharps container.

Disposal Procedure:

All waste containers must be clearly labeled as "Hazardous Chemical Waste" and include the
full chemical name "IR808-TZ". These containers should be stored in a designated satellite
accumulation area within the laboratory. When the containers are full, a request for pickup
should be submitted to your institution's Environmental Health and Safety (EHS) department for
proper disposal according to federal, state, and local regulations. Under no circumstances
should IR808-TZ or its solutions be disposed of down the drain.
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IR808-TZ Disposal Workflow
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IR808-TZ Disposal Workflow

Experimental Protocols

The following are generalized protocols for the use of IR808-TZ in common research
applications. Optimization may be required for specific cell lines or animal models.

In Vitro Cell Staining

This protocol outlines the steps for staining cells with IR808-TZ for fluorescence microscopy.

Materials:
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+ IR808-TZ

e Dimethyl sulfoxide (DMSOQO)

o Phosphate-buffered saline (PBS)
 Cell culture medium

o Cells of interest

Procedure:

e Prepare a stock solution of IR808-TZ: Dissolve IR808-TZ powder in DMSO to a
concentration of 1 mg/mL.

o Culture cells: Plate cells in a suitable culture vessel (e.g., multi-well plate, chamber slide)
and allow them to adhere overnight.

e Prepare staining solution: Dilute the IR808-TZ stock solution in cell culture medium to a final
concentration of 10 pg/mL.

 Stain cells: Remove the culture medium from the cells and add the IR808-TZ staining

solution.
« Incubate: Incubate the cells for 30 minutes at 37°C in a CO2 incubator.
e Wash: Remove the staining solution and wash the cells three times with PBS.
» Image: Image the cells using a fluorescence microscope with appropriate NIR filters.

In Vivo Imaging

This protocol provides a general guideline for in vivo imaging using IR808-TZ in a mouse
model.

Materials:

» |IR808-TZ
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e Sterile PBS

e Tumor-bearing mice

 In vivo imaging system

Procedure:

» Prepare injection solution: Dissolve IR808-TZ in a suitable vehicle (e.qg., sterile PBS with a
small amount of DMSO and a surfactant like Tween 80 to aid solubility) to a concentration of
1 mg/mL.

o Animal preparation: Anesthetize the tumor-bearing mouse using a standard protocol (e.g.,
isoflurane inhalation).

« Injection: Administer the IR808-TZ solution via intravenous (tail vein) injection. A typical dose
is 100 pL per mouse.

e Imaging: At various time points post-injection (e.g., 2, 4, 8, 24 hours), place the anesthetized
mouse in an in vivo imaging system and acquire fluorescence images using the appropriate
excitation and emission wavelengths for IR808-TZ.

o Post-imaging: Monitor the animal during recovery from anesthesia.

Disclaimer: No specific Safety Data Sheet (SDS) for IR808-TZ was found. The safety
recommendations provided are based on general guidelines for handling cyanine dyes. It is
imperative to consult your institution's safety office for specific guidance and to perform a risk
assessment before use.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
IR808-TZ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371785#personal-protective-equipment-for-
handling-ir808-tz]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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